2-Acetoxy-5-chloropentanoic acid

• Molecular Formula: C7H11ClO4
• Molecular Weight: 194.61 g/mol
• IUPAC Name: 2-acetyloxy-5-chloropentanoic acid
• InChI: InChI=1S/C7H11ClO4/c1-5(9)12-6(7(10)11)3-2-4-8/h6H,2-4H2,1H3,(H,10,11)
• InChI Key: RGNBMKMIJVXJRF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(CCCCl)C(=O)O

Description

2-Acetoxy-5-chloropentanoic acid is a useful research compound. Its molecular formula is C7H11ClO4 and its molecular weight is 194.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Benzyl 2-acetoxy-5-chloropentanoate (52.6 g, 0.19 mol) was dissolved in ethyl acetate (350 ml) and acetic acid (25 ml) and hydrogenated at 10 psi in a Parr apparatus in the presence of a Pd/C catalyst (5%, 2.5 g). After completion, the catalyst was filtered off and the volatiles were evaporated. The residue was dried in vacuo (1 mm Hg, 100° C.), and 35 g (98%) of the crude product was isolated and used without further purification.